Cas no 78449-68-0 (1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-)

1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl- structure
78449-68-0 structure
Product Name:1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
CAS No:78449-68-0
MF:C7H10N2O2
MW:154.166501522064
CID:553151
PubChem ID:12685486
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
    • 1H-Imidazole-5-carboxylicacid,1-ethyl-4-methyl-(9CI)
    • 1-ethyl-4-methyl-1H-Imidazole-5-carboxylic acid
    • 3-ethyl-5-methylimidazole-4-carboxylic acid
    • 78449-68-0
    • DTXSID20506852
    • SCHEMBL7987138
    • Inchi: 1S/C7H10N2O2/c1-3-9-4-8-5(2)6(9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key: IVRLKXWMRLCMPV-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N=CN1CC)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.23

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